4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 2-methyl-4-[(4-pyrimidin-4-ylpiperazin-1-yl)methyl]-1,3-thiazole
• InChI: InChI=1S/C13H17N5S/c1-11-16-12(9-19-11)8-17-4-6-18(7-5-17)13-2-3-14-10-15-13/h2-3,9-10H,4-8H2,1H3
• InChI Key: GWHAURZLDHKAQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2CCN(CC2)C3=NC=NC=C3
• Molecular Formula: C13H17N5S
• Molecular Weight: 275.38 g/mol

Description

The compound “4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidine” is a complex organic molecule that contains a pyrimidine ring, a piperazine ring, and a thiazole ring. These types of compounds are often studied for their potential biological activities.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, thiazole derivatives are often synthesized via the reaction of certain precursors with different heterocyclic amines and thiosemicarbazones.

Molecular Structure Analysis

The thiazole ring is a five-membered ring system that contains nitrogen and sulfur atoms. This makes it a versatile entity in chemical reactions. The piperazine ring is a six-membered ring containing two nitrogen atoms. The pyrimidine ring is a six-membered ring with two nitrogen atoms.

Chemical Reactions Analysis

Thiazole derivatives can participate in various chemical reactions due to the presence of reactive positions on the ring where donor–acceptor, nucleophilic, and oxidation reactions may take place.

Physical And Chemical Properties Analysis

The physical and chemical properties of such a compound would depend on its specific structure. For example, a related compound, 4-(2-Methyl-1,3-thiazol-4-yl)aniline, is a solid at room temperature.

Scientific Research Applications

4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidine has been studied for its potential applications in medicinal chemistry, biochemistry, pharmacology, and other fields. In medicinal chemistry, the compound has been investigated for its potential as an anti-inflammatory agent. In biochemistry, this compound has been studied for its ability to inhibit the enzyme cyclooxygenase-2 (COX-2). In pharmacology, the compound has been studied for its potential as an anticonvulsant and for its ability to modulate the activity of the neurotransmitter GABA.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with their targets in a variety of ways, leading to different biological effects . For instance, some thiazole derivatives have been found to inhibit certain enzymes, leading to their therapeutic effects .

Biochemical Pathways

Thiazole derivatives have been found to affect a variety of biochemical pathways, depending on their specific targets . For example, some thiazole derivatives have been found to inhibit the synthesis of certain proteins, thereby affecting the associated biochemical pathways .

Pharmacokinetics

Thiazole derivatives are generally known for their good absorption and distribution profiles . The metabolism and excretion of these compounds can vary depending on their specific structures .

Result of Action

Thiazole derivatives have been found to exhibit a variety of effects at the molecular and cellular levels, depending on their specific targets and modes of action . For example, some thiazole derivatives have been found to induce apoptosis in certain cancer cells .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the pH of the environment can affect the compound’s solubility and therefore its bioavailability . Additionally, the presence of other compounds can influence the compound’s stability and its interactions with its targets .

Advantages and Limitations for Lab Experiments

The advantages of using 4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidine in laboratory experiments include its simple synthesis, its availability, and its ability to target multiple biochemical and physiological targets. However, there are also some limitations to using this compound in laboratory experiments. These include its relatively short half-life, its relatively low solubility in water, and its potential to cause adverse side effects.

Future Directions

The potential applications of 4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidine are vast and are still being explored. Some potential future directions include further investigation into its potential as an anti-inflammatory and anticonvulsant agent, as well as its potential to modulate the activity of other targets. Additionally, further research could be conducted into the biochemical and physiological effects of this compound, as well as its potential to cause adverse side effects. Finally, further research could be conducted into the synthesis of this compound and its potential to be used in other applications.

Synthesis Methods

The synthesis of 4-{4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}pyrimidine involves the reaction of 2-methyl-1,3-thiazole with 4-[(2-methylpiperazin-1-yl)methyl]pyrimidine. The reaction can be carried out in the presence of an aqueous base such as potassium hydroxide. The reaction is typically carried out at temperatures between 75-100°C in order to achieve the desired product. The reaction yields this compound in a yield of up to 90%.

Safety and Hazards

The safety and hazards associated with such a compound would depend on its specific structure and properties. It’s important to handle all chemical compounds with appropriate safety measures.